Cas no 276249-18-4 (tert-Butyl 6-chloro-3,5-dioxohexanoate)

• Product Name: tert-Butyl 6-chloro-3,5-dioxohexanoate
• CAS No: 276249-18-4
• MF: C₁₀H₁₅ClO₄
• MW: 234.676702737808
• MDL: MFCD07367834
• CID: 253434
• PubChem ID: 10421558
• Update Time: 2025-08-03

tert-Butyl 6-chloro-3,5-dioxohexanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-chloro-3,5-dioxohexanoate
• Hexanoic acid,6-chloro-3,5-dioxo-, 1,1-dimethylethyl ester
• 1,1-Dimethylethyl6-chloro-3,5-dioxohexanoate
• 6-Chloro-3,5-dioxo hexanic acid,1,1-dimethyl ethyl ester
• 6-CHLORO-3,5-DIOXO-HEXANIC ACID TERT-BUTYL ESTER
• 6-chloro-3,5-dioxohexanoic acid tert-butyl ester
• tert-butyl 6-chloro-3, 5-dioxohexanoate
• 6-Chloro-3,5-dioxo hexanic acid, 1,1-dimethyl ethyl ester pound>>t-butyl 6-chloro-3,5-dioxohexanoate
• F79421
• t-butyl 6-chloro-3,5-dioxohexanoate
• AKOS015961480
• AC-14056
• 276249-18-4
• SCHEMBL5443383
• BCP29771
• 6-Chloro-3,5-dioxo-hexanoic acid,tert-butyl ester
• J-016828
• Hexanoic acid, 6-chloro-3,5-dioxo-, 1,1-dimethylethyl ester
• 6-Chloro-3,5-dioxo hexanic acid, 1,1-dimethyl ethyl ester
• DTXSID30439647

• MDL： MFCD07367834
• Inchi： 1S/C10H15ClO4/c1-10(2,3)15-9(14)5-7(12)4-8(13)6-11/h4-6H2,1-3H3
• InChI Key： YNYSBGCKDNJMLE-UHFFFAOYSA-N
• SMILES： ClCC(CC(CC(=O)OC(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 234.06600
• Monoisotopic Mass: 234.0658866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44000
• LogP: 1.48530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives